Cas no 2172473-03-7 (1-(4-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(4-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172473-03-7
• MF: C₁₁H₂₁N₃O₃
• MW: 243.30274271965
• CID: 6599328
• PubChem ID: 165599257
• Update Time: 2025-10-29

1-(4-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol
• EN300-1593636
• [1-(4-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]methanol
• 2172473-03-7

• Inchi： 1S/C11H21N3O3/c1-8(5-6-16-3)14-11(9(2)17-4)10(7-15)12-13-14/h8-9,15H,5-7H2,1-4H3
• InChI Key： MXKYBMDKQFEKLA-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CO)N=NN1C(C)CCOC

Computed Properties

• Exact Mass: 243.15829154g/mol
• Monoisotopic Mass: 243.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69.4Ų

Additional information on 1-(4-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol

1-(4-Methoxybutan-2-yl)-5-(1-Methoxyethyl)-1H-1,2,3-Triazol-4-ylmethanol (CAS No. 2172473-03-7): A Comprehensive Overview

1-(4-Methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172473-03-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique triazole core and methoxy functional groups, exhibits promising properties for various applications. In this article, we delve into its chemical structure, synthesis, applications, and market relevance, while addressing common queries and trends in the field.

The molecular structure of 1-(4-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol features a 1,2,3-triazole ring, which is known for its stability and versatility in chemical reactions. The presence of methoxy groups at specific positions enhances its solubility and reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its potential in drug discovery, particularly in the development of novel antimicrobial agents and anti-inflammatory compounds, aligning with the growing demand for new therapeutic solutions.

One of the most frequently asked questions about CAS No. 2172473-03-7 revolves around its synthesis. The compound is typically prepared via click chemistry, a highly efficient and modular approach that involves the cycloaddition of azides and alkynes. This method is favored for its high yield and minimal byproducts, making it environmentally friendly—a key consideration in modern chemical research. The incorporation of methoxybutan-2-yl and methoxyethyl groups further refines its properties for targeted applications.

In the pharmaceutical industry, 1-(4-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol has shown potential as a building block for biologically active molecules. Its triazole moiety is often associated with enhanced binding affinity to biological targets, a feature exploited in the design of enzyme inhibitors and receptor modulators. Recent studies highlight its role in combating drug-resistant pathogens, a pressing global health concern. This aligns with the surge in searches for “new antimicrobial compounds” and “triazole-based drugs” in academic and industrial databases.

Beyond pharmaceuticals, this compound finds utility in material science. Its structural attributes make it suitable for designing functional polymers and smart materials. For instance, researchers are investigating its incorporation into hydrogels for controlled drug delivery systems, a trending topic in biomedical engineering. The compound’s ability to form stable hydrogen bonds also opens doors for applications in catalysis and nanotechnology, areas that dominate current scientific discourse.

The market for 1-(4-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol is evolving, driven by advancements in synthetic methodologies and increasing demand for high-purity intermediates. Suppliers and manufacturers are focusing on scalable production techniques to meet the needs of research institutions and pharmaceutical companies. Online searches for “CAS 2172473-03-7 suppliers” and “triazole derivatives for sale” reflect this growing interest, underscoring the compound’s commercial viability.

From an environmental perspective, the compound’s synthesis and applications are being evaluated for sustainability. The shift toward green chemistry has prompted researchers to optimize reaction conditions, reducing waste and energy consumption. This resonates with the broader trend of eco-friendly chemical processes, a hot topic among policymakers and industry leaders. As such, CAS No. 2172473-03-7 exemplifies the intersection of innovation and sustainability in modern chemistry.

In summary, 1-(4-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol is a multifaceted compound with significant potential across diverse sectors. Its unique chemical profile, coupled with its relevance to current scientific and industrial trends, makes it a subject of ongoing research and commercial interest. Whether you’re a chemist exploring new synthetic routes or a material scientist seeking advanced functional materials, this compound offers a wealth of opportunities to explore.